molecular formula C11H16O2 B14604109 5-Ethylhexahydro-1H-indene-1,4(2H)-dione CAS No. 61154-38-9

5-Ethylhexahydro-1H-indene-1,4(2H)-dione

Cat. No.: B14604109
CAS No.: 61154-38-9
M. Wt: 180.24 g/mol
InChI Key: SAECPUSBSKTVNC-UHFFFAOYSA-N
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Description

5-Ethylhexahydro-1H-indene-1,4(2H)-dione is a bicyclic diketone characterized by a hydrogenated indene backbone substituted with an ethyl group at the 5-position and two ketone groups at the 1- and 4-positions. Its saturated structure (hexahydro) imparts stability compared to non-hydrogenated analogs, while the ethyl substituent influences steric and electronic properties. Such compounds are often intermediates in organic synthesis, particularly in the preparation of complex polycyclic systems or functional materials.

Properties

CAS No.

61154-38-9

Molecular Formula

C11H16O2

Molecular Weight

180.24 g/mol

IUPAC Name

5-ethyl-3,3a,5,6,7,7a-hexahydro-2H-indene-1,4-dione

InChI

InChI=1S/C11H16O2/c1-2-7-3-4-8-9(11(7)13)5-6-10(8)12/h7-9H,2-6H2,1H3

InChI Key

SAECPUSBSKTVNC-UHFFFAOYSA-N

Canonical SMILES

CCC1CCC2C(C1=O)CCC2=O

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis compare 5-Ethylhexahydro-1H-indene-1,4(2H)-dione with structurally or functionally related compounds:

Compound Core Structure Substituents Key Properties Applications References
5-Ethylhexahydro-1H-indene-1,4(2H)-dione Hexahydroindene 5-Ethyl, 1,4-diketone Stable bicyclic diketone; moderate polarity due to ethyl and ketone groups Synthetic intermediate, materials science Inferred
2,5-Diphenyl-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione Tetrahydroisoindole 2,5-Diphenyl, 1,3-diketone High steric bulk; enhanced π-conjugation from phenyl groups Cycloaddition chemistry, polymer research
Captan (3a,4,7,7a-tetrahydro-2-[(trichloromethylthio)]-1H-isoindole-1,3(2H)-dione) Tetrahydroisoindole Trichloromethylthio group High molecular weight (300.59 g/mol); insoluble in water; fungicidal activity Agricultural fungicide
1H-cyclopenta[b]naphthalene-1,3(2H)-dione Naphthalene-fused cyclopentadiene Electron-withdrawing diketone Strong solvatochromism; red-shifted absorption Push-pull chromophores, optoelectronics
3a-Methyl-2,6-diphenyl-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione Tetrahydroisoindole 3a-Methyl, 2,6-diphenyl Steric hindrance from methyl and phenyl groups; used in stereoselective synthesis Catalysis, asymmetric synthesis

Key Comparative Insights

Structural Flexibility vs. Rigidity :

  • The hexahydroindene core of 5-Ethylhexahydro-1H-indene-1,4(2H)-dione offers conformational flexibility, contrasting with the rigid naphthalene-fused system in 1H-cyclopenta[b]naphthalene-1,3(2H)-dione, which enhances optoelectronic properties .
  • Isoindole-diones (e.g., Captan) exhibit planar aromatic regions, enabling π-π interactions critical for fungicidal activity .

Substituent Effects :

  • Electron-withdrawing groups (e.g., trichloromethylthio in Captan) increase electrophilicity and bioactivity, whereas alkyl groups (e.g., 5-ethyl in the target compound) enhance solubility and reduce reactivity .
  • Phenyl substituents in isoindole-diones improve thermal stability and catalytic utility in cycloaddition reactions .

Synthetic Utility :

  • Palladium-catalyzed methods are common for synthesizing isoindole-diones (e.g., and ), while hydrogenation or Diels-Alder reactions may apply to hexahydroindene-diones .

Functional Diversity: Captan’s trichloromethylthio group confers potent biocidal activity, absent in the ethyl-substituted target compound, which is more likely suited for non-toxic applications like polymer precursors .

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